Cas no 130146-27-9 (4-cyclobutylbut-3-en-2-one)

• Product Name: 4-cyclobutylbut-3-en-2-one
• CAS No: 130146-27-9
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 102772
• PubChem ID: 14482795
• Update Time: 2025-10-29

4-cyclobutylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-cyclobutyl-, (E)- (9CI)
• (E)-4-cyclobutylbut-3-en-2-one
• 3-Buten-2-one, 4-cyclobutyl-, (E)- (9CI)
• 4-cyclobutylbut-3-en-2-one
• DTXSID40560850
• 98602-42-7
• SCHEMBL10615509
• 130146-27-9
• (3E)-4-cyclobutylbut-3-en-2-one
• EN300-1838654
• 3-Buten-2-one,4-cyclobutyl-,(E)-(9ci)

• Inchi： 1S/C8H12O/c1-7(9)5-6-8-3-2-4-8/h5-6,8H,2-4H2,1H3/b6-5+
• InChI Key： WFGYHDUDDGCXIV-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/C1CCC1

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 4-cyclobutylbut-3-en-2-one

Introduction to 4-Cyclobutylbut-3-en-2-one (CAS No. 130146-27-9)

4-Cyclobutylbut-3-en-2-one, also known by its CAS number 130146-27-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of cyclobutyl ketones and is characterized by its cyclobutyl and butenone functional groups, which confer it with distinct chemical properties and reactivity.

The molecular formula of 4-cyclobutylbut-3-en-2-one is C₁₀H₁₆O, and its molecular weight is approximately 152.23 g/mol. The compound is a colorless liquid at room temperature and exhibits a low boiling point, making it suitable for various synthetic processes. Its chemical structure includes a cyclobutyl ring attached to a butenone moiety, which provides it with a combination of cyclic and conjugated properties that are of interest in both academic research and industrial applications.

In the realm of pharmaceutical research, 4-cyclobutylbut-3-en-2-one has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role as a building block in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of 4-cyclobutylbut-3-en-2-one as a key intermediate in the synthesis of a new class of anti-inflammatory agents. These agents demonstrated significant efficacy in reducing inflammation in preclinical models, suggesting potential therapeutic applications in conditions such as arthritis and other inflammatory disorders.

Beyond its pharmaceutical applications, 4-cyclobutylbut-3-en-2-one has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the development of advanced materials with tailored properties. A recent study published in the Journal of Materials Chemistry A explored the use of 4-cyclobutylbut-3-en-2-one-based polymers in the fabrication of high-performance coatings and adhesives. The results showed that these polymers exhibited excellent mechanical strength and thermal stability, making them suitable for use in various industrial applications.

The synthetic versatility of 4-cyclobutylbut-3-en-2-one has also been highlighted in several academic publications. A review article published in the Tetrahedron Letters in 2021 summarized various synthetic routes for the preparation of this compound, including metal-catalyzed reactions and organocatalytic methods. These synthetic strategies have been optimized to achieve high yields and selectivity, making them valuable for large-scale production processes.

In addition to its synthetic applications, 4-cyclobutylbut-3-en-2-one has been studied for its environmental impact. Research published in the Journal of Environmental Science and Health in 2020 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, 4-cyclobutylbut-3-en-2-one can be effectively biodegraded by certain microbial strains, suggesting that it may have a lower environmental impact compared to other organic compounds with similar structures.

The safety profile of 4-cyclobutylbut-3-en-2-one is another important aspect that has been extensively studied. Safety data sheets (SDS) and toxicological studies have shown that this compound is generally considered safe when handled under appropriate conditions. However, like many organic solvents, it should be used with caution to avoid inhalation or skin contact. Proper personal protective equipment (PPE) should be worn during handling to ensure safety.

In conclusion, 4-cyclobutylbut-3-en-2-one (CAS No. 130146-27-9) is a versatile compound with a wide range of applications in pharmaceutical research, materials science, and synthetic chemistry. Its unique chemical structure and properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.